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Compound of Interest

Compound Name: Sodium 3-hydroxybutyrate-2,2-d2

Cat. No.: B12388772

Get Quote

Introduction & Scientific Context
-Hydroxybutyrate (3-HB or BHB) is the primary ketone body circulating in mammals, serving as
a critical biomarker for diabetic ketoacidosis (DKA), starvation ketosis, and metabolic flux in
ketogenic diet studies. Accurate quantification is challenging due to:

Endogenous Presence: High baseline levels in blank matrices complicate calibration.

Isomeric Interference: Structural isomers like 2-hydroxybutyrate (2-HB) and 4-

hydroxybutyrate (4-HB/GHB) often co-exist and must be chromatographically resolved.

Matrix Effects: Significant ion suppression in plasma/urine requires a stable isotope-labeled

internal standard (SIL-IS) that co-elutes perfectly with the analyte.

Why Sodium 3-hydroxybutyrate-2,2-d

? While

C analogs are robust, deuterated standards (d

, d
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, d

) offer a cost-effective alternative with sufficient mass shift (+2 Da) to avoid isotopic overlap
with the natural M+2 abundance of the analyte. The 2,2-d

labeling places deuterium atoms at the

-carbon (adjacent to the carboxyl group), ensuring they are retained in the primary MS/MS
fragments used for quantification.

Technical Specifications
Property Detail

Compound Name Sodium 3-hydroxybutyrate-2,2-d

CAS Number 352439-00-0

Chemical Formula

CH

CH(OH)CD

COONa

Molecular Weight 128.10 g/mol (Salt); 106.12 g/mol (Free Acid)

Isotopic Purity 98 atom % D

Solubility Water, Methanol

Unlabeled Analog Sodium 3-hydroxybutyrate (MW 126.[1][2][3]09)

Mechanistic Considerations & Stability
Deuterium Retention Logic
In negative electrospray ionization (ESI-), 3-HB forms the [M-H]

ion. The primary fragmentation pathway involves decarboxylation (loss of CO

).

Analyte (3-HB):
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103

59 (Loss of CO

, 44 Da). Fragment: [CH

-CH(OH)-CH

]

Internal Standard (3-HB-d

):

105

61 (Loss of CO

, 44 Da). Fragment: [CH

-CH(OH)-CD

]

Because the deuterium label is located at position 2 (the CH

group), it is retained in the daughter ion, preserving the +2 Da mass shift essential for selective
detection.

Stability Warning (H/D Exchange)
The protons at the

-position (C2) of carboxylic acids can undergo enolization-mediated exchange, particularly in
strong alkaline conditions or presence of specific isomerases in vivo.

Storage: Store stock solutions in neutral pH (water/methanol) at -20°C.

Processing: Avoid high pH (>10) during extraction. The protocol below uses acidic

conditions, rendering the label stable for ex vivo analysis.
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Protocol: LC-MS/MS Quantification (Targeted
Metabolomics)
This protocol utilizes a "dilute-and-shoot" protein precipitation method suitable for high-

throughput clinical or research analysis.

Reagents & Materials
Analyte: Sodium 3-hydroxybutyrate standard.

Internal Standard: Sodium 3-hydroxybutyrate-2,2-d

.

Matrix: Plasma, Serum, or Urine.

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA).

Column: HILIC (e.g., Waters BEH Amide) or Polar-Embedded C18 (e.g., Phenomenex

Kinetex F5). Note: Standard C18 often fails to retain polar BHB.

Solution Preparation
IS Stock Solution (1 mg/mL): Dissolve 1 mg Na-3HB-d

in 1 mL Water.

IS Working Solution (10 µg/mL): Dilute Stock 1:100 in Methanol. This serves as the

precipitating agent.[4]

Calibration Standards: Prepare serial dilutions of unlabeled BHB in Surrogate Matrix (e.g.,

PBS or 1% BSA) or use the Standard Addition method if surrogate matrix is unavailable.

Range: 1 µg/mL to 500 µg/mL.

Sample Preparation Workflow
Aliquot: Transfer 50 µL of sample (plasma/urine) into a 1.5 mL centrifuge tube.

Spike IS/Precipitate: Add 200 µL of IS Working Solution (Methanol containing 10 µg/mL d
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-IS).

Ratio: 1:4 Sample:Solvent ensures adequate protein precipitation.

Vortex: Mix vigorously for 30 seconds.

Centrifuge: 14,000 x g for 10 minutes at 4°C.

Transfer: Move 100 µL of supernatant to an autosampler vial.

Injection: Inject 2-5 µL into the LC-MS/MS.

LC-MS/MS Conditions
System: UHPLC coupled to Triple Quadrupole MS.

Ionization: ESI Negative Mode (ESI-).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient (for Polar C18):

0-1 min: 5% B (Isocratic hold for polar retention)

1-4 min: 5%

60% B

4-5 min: 95% B (Wash)

5.1 min: 5% B (Re-equilibration)

MRM Transitions Table
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Compound
Precursor (

)

Product (

)

Collision
Energy (V)

Role

3-HB 103.0 59.0 15 Quantifier

3-HB 103.0 41.0 25 Qualifier

3-HB-d 105.0 61.0 15 Internal Standard

Visualizing the Workflow & Logic
Experimental Workflow Diagram
The following diagram illustrates the critical path from sample collection to data output,

highlighting the IS addition point.

Biological Sample
(Plasma/Urine)

Add IS: Na-3HB-d2
(in Methanol)

 50 µL
Vortex & Protein PPT

 200 µL Centrifuge
14,000g, 10 min Collect Supernatant LC-MS/MS Analysis

(ESI Negative)
Quantification

(Ratio Analyte/IS)

Click to download full resolution via product page

Caption: Step-by-step protein precipitation workflow utilizing Na-3HB-d2 as a co-eluting internal

standard.

Fragmentation Logic Diagram
This diagram confirms the retention of the deuterium label during the specific MS/MS transition

used for quantification.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12388772/docs?utm_src=pdf-body-img#application-note-precision-quantitation-of-hydroxybutyrate-using-sodium-3-hydroxybutyrate-2-2-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388772?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Ion [M-H]-
(m/z 105)

CH3-CH(OH)-CD2-COO-

Collision Induced Dissociation
(Loss of CO2)

 -44 Da (CO2)

Product Ion
(m/z 61)

[CH3-CH(OH)-CD2]-

 Deuterium Retained

Click to download full resolution via product page

Caption: MS/MS fragmentation pathway of 3-HB-d2 showing retention of the d2 label in the

product ion.

Validation & Troubleshooting
Handling Endogenous Background
Since BHB is present in all biological samples, "blank" plasma does not exist. Use one of these

strategies:

Surrogate Matrix: Prepare calibration curves in PBS or water. Validate "parallelism" by

comparing the slope of the PBS curve to a standard addition curve in plasma.

Standard Addition: Spike increasing amounts of unlabeled BHB into the pooled sample. The

x-intercept represents the endogenous concentration.[5]

Isomeric Separation
Ensure your LC method separates 3-HB from 4-HB (GHB).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12388772/docs?utm_src=pdf-body-img#application-note-precision-quantitation-of-hydroxybutyrate-using-sodium-3-hydroxybutyrate-2-2-d
https://pdf.benchchem.com/12388/A_Technical_Guide_to_Sodium_2_hydroxybutyrate_2_3_3_d3_Properties_Synthesis_and_Biological_Significance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388772?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-HB: Elutes earlier on C18/HILIC.

4-HB: Elutes later.

Verification: Inject pure standards of both to confirm retention times. Co-elution can lead to

false positives, especially in forensic toxicology.

Troubleshooting Table
Issue Probable Cause Solution

Low Signal (IS) Ion Suppression
Improve cleanup (SPE) or

dilute sample 1:10.

IS Signal Drift H/D Exchange

Check pH of mobile phase

(keep acidic). Ensure stock is

not in alkaline buffer.

Peak Tailing Column Interaction

Use HILIC column or add

10mM Ammonium Acetate to

mobile phase.

RT Shift Isotope Effect

Deuterium can cause slight RT

shift (<0.1 min). Ensure

integration window covers

both.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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